Cas no 634927-05-2 (1-Propanol, 3-[(2-chloro-5,6-dimethyl-3-nitro-4-pyridinyl)amino]-)

• Product Name: 1-Propanol, 3-[(2-chloro-5,6-dimethyl-3-nitro-4-pyridinyl)amino]-
• CAS No: 634927-05-2
• MF: C₁₀H₁₄ClN₃O₃
• MW: 259.689461231232
• CID: 1652786
• Update Time: 2024-09-12

1-Propanol, 3-[(2-chloro-5,6-dimethyl-3-nitro-4-pyridinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[(2-chloro-5,6-dimethyl-3-nitro-4-pyridinyl)amino]-

• Inchi： 1S/C10H14ClN3O3/c1-6-7(2)13-10(11)9(14(16)17)8(6)12-4-3-5-15/h15H,3-5H2,1-2H3,(H,12,13)
• InChI Key： MDZWEIZUWYLMBU-UHFFFAOYSA-N
• SMILES： C(O)CCNC1C(C)=C(C)N=C(Cl)C=1[N+]([O-])=O

Computed Properties

• Exact Mass: 259.07252

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 490.2±45.0 °C(Predicted)
• PSA: 88.29
• pka: 14.86±0.10(Predicted)